Cas no 69056-61-7 (Phosphine, tris-2-naphthalenyl-)
69056-61-7 structure
Product Name:Phosphine, tris-2-naphthalenyl-
CAS No:69056-61-7
MF:C30H21P
MW:412.461508512497
CID:392307
PubChem ID:2754314
Update Time:2025-04-19
Phosphine, tris-2-naphthalenyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine, tris-2-naphthalenyl-
- tri(2-naphthyl)phosphine
- SCHEMBL2147027
- Q48937921
- AKOS004909007
- tri-2-naphthylphosphine
- DTXSID90373018
- 69056-61-7
- Tri(naphthalen-2-yl)phosphane
-
- MDL: MFCD02113251
- Inchi: 1S/C30H21P/c1-4-10-25-19-28(16-13-22(25)7-1)31(29-17-14-23-8-2-5-11-26(23)20-29)30-18-15-24-9-3-6-12-27(24)21-30/h1-21H
- InChI Key: VUZQGRDDIUBFBC-UHFFFAOYSA-N
- SMILES: P(C1C=CC2C=CC=CC=2C=1)(C1C=CC2C=CC=CC=2C=1)C1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 412.13823
- Monoisotopic Mass: 412.138087668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Phosphine, tris-2-naphthalenyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
69056-61-7 (Phosphine, tris-2-naphthalenyl-) Related Products
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- 3411-48-1(Tri-1-naphthylphosphine)
- 24762-44-5(Triphenylphosphine-d15)
- 153725-04-3(1,8-Bis-diphenylphosphanyl Naphthalene)
- 1179-06-2(1,4-bis(diphenylphosphino)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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